1-(5-methylisoxazole-3-carbonyl)-N-(pyridin-3-yl)azetidine-3-carboxamide

• IUPAC Name: 1-(5-methyl-1,2-oxazole-3-carbonyl)-N-pyridin-3-ylazetidine-3-carboxamide
• InChI: InChI=1S/C14H14N4O3/c1-9-5-12(17-21-9)14(20)18-7-10(8-18)13(19)16-11-3-2-4-15-6-11/h2-6,10H,7-8H2,1H3,(H,16,19)
• InChI Key: JOWUQVJWUJQNFW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)N2CC(C2)C(=O)NC3=CN=CC=C3
• Molecular Formula: C14H14N4O3
• Molecular Weight: 286.29 g/mol

Description

Synthesis Analysis

The synthesis of related isoxazole carboxamides involves a one-pot synthesis approach starting from 3-methyl isoxazole-5-carboxylic acid, thionyl chloride, and corresponding amines or pyrazole to yield a variety of isoxazole derivatives (Martins et al., 2002). Additionally, methods involving enaminones to synthesize pyridin-2-one, pyrazolo[1,5-a]pyrimidine, and isoxazole derivatives have been reported, showcasing the versatility in accessing similar structural frameworks (Al-Omran & El-Khair, 2005).

Molecular Structure Analysis

The structural elucidation of compounds structurally related to 1-(5-methylisoxazole-3-carbonyl)-N-(pyridin-3-yl)azetidine-3-carboxamide often involves comprehensive spectroscopic techniques, including IR, NMR (1H, 13C, and 2D), and mass spectrometry. These methods have been crucial in assigning configurations and understanding the molecular geometry of similar compounds (Demir-Ordu et al., 2015).

Chemical Reactions and Properties

The chemical reactivity of such compounds can be explored through various reactions, including palladium-catalyzed intramolecular amination of C(sp3)-H and C(sp2)-H bonds, leading to the formation of azetidines, showcasing the compound's potential as a precursor for synthesizing heterocyclic structures (He et al., 2012).

Scientific Research Applications

Synthesis and Chemical Properties

1-(5-Methylisoxazole-3-carbonyl)-N-(pyridin-3-yl)azetidine-3-carboxamide, due to its complex structure, is a subject of interest in synthetic chemistry. Research has explored the synthesis of various isoxazole and pyridine derivatives due to their potential biological activities and applications in drug development. For example, a study by Guleli et al. (2019) discusses a general method for synthesizing substituted derivatives, indicating the versatility of similar compounds in creating a broad range of chemical entities for further investigation in medicinal chemistry (Guleli et al., 2019).

Biological Activities and Potential Therapeutic Applications

The structural features of compounds like 1-(5-methylisoxazole-3-carbonyl)-N-(pyridin-3-yl)azetidine-3-carboxamide often exhibit significant biological activities, making them valuable in the development of new therapeutic agents. For instance, Rahmouni et al. (2016) synthesized a series of novel pyrazolopyrimidines derivatives demonstrating anticancer and anti-5-lipoxygenase activities, highlighting the potential of similar compounds in treating diseases through novel mechanisms of action (Rahmouni et al., 2016).